Cas no 2228958-37-8 (N-methyl-N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine)

• Product Name: N-methyl-N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine
• CAS No: 2228958-37-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6508734
• PubChem ID: 165964934
• Update Time: 2025-11-04

N-methyl-N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine
• 2228958-37-8
• EN300-1772335
• N-methyl-N-{[4-(2-methylpropyl)phenyl]methyl}hydroxylamine

• Inchi： 1S/C12H19NO/c1-10(2)8-11-4-6-12(7-5-11)9-13(3)14/h4-7,10,14H,8-9H2,1-3H3
• InChI Key： CJFSZQSDTCWPCJ-UHFFFAOYSA-N
• SMILES： ON(C)CC1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5Ų

Additional information on N-methyl-N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine

Research Briefing on N-methyl-N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine (CAS: 2228958-37-8) in Chemical Biology and Pharmaceutical Applications

N-methyl-N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine (CAS: 2228958-37-8) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique hydroxylamine structure with a methyl and isobutylphenyl substitution, has been explored for its potential applications in drug discovery, enzyme inhibition, and targeted therapeutic interventions. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive molecules and its potential as a modulator of key biological pathways.

In the context of drug discovery, 2228958-37-8 has been investigated for its ability to serve as a precursor in the development of novel enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective histone deacetylase (HDAC) inhibitors, which are of particular interest in oncology and neurodegenerative disease research. The compound's structural features allow for precise modifications that can enhance binding affinity and selectivity towards specific HDAC isoforms.

Recent pharmacological evaluations have revealed promising aspects of this compound's biological activity. Research conducted at several academic institutions has shown that derivatives of N-methyl-N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine exhibit moderate to strong inhibitory effects on inflammatory mediators, particularly in models of chronic inflammation. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest potential applications in developing new anti-inflammatory agents with improved safety profiles compared to current therapeutics.

The compound's mechanism of action appears to involve multiple pathways, as evidenced by proteomic studies. Mass spectrometry analyses have identified several protein targets that interact with 2228958-37-8 derivatives, including key enzymes in the arachidonic acid pathway and certain transcription factors. This polypharmacological profile makes it an interesting candidate for further development in complex disease areas where multi-target approaches are advantageous.

From a chemical synthesis perspective, recent advances have improved the scalability and purity of 2228958-37-8 production. A 2024 patent application describes an optimized synthetic route that reduces byproduct formation and improves overall yield by approximately 30%. This development is particularly significant for potential industrial-scale applications and further preclinical evaluation of the compound and its derivatives.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that the hydroxylamine moiety can be functionalized to create pH-sensitive prodrugs that release active compounds specifically in tumor microenvironments. This application, currently in early-stage investigation at several research institutions, could represent a significant advancement in cancer therapeutics if successfully developed.

In conclusion, N-methyl-N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine (2228958-37-8) represents a promising chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features and demonstrated biological activities make it worthy of continued investigation across multiple therapeutic areas. Future research directions likely include further optimization of its pharmacological properties, expansion of its therapeutic applications, and development of more efficient synthetic methodologies.